2-Methylheptane 2-Methylheptane 2-Methylheptane is an alkane.
belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 592-27-8
VCID: VC21261218
InChI: InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3
SMILES: CCCCCC(C)C
Molecular Formula: C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18
Molecular Weight: 114.23 g/mol

2-Methylheptane

CAS No.: 592-27-8

Cat. No.: VC21261218

Molecular Formula: C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18

Molecular Weight: 114.23 g/mol

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2-Methylheptane - 592-27-8

Specification

Description 2-Methylheptane is an alkane.
belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Outside of the human body, can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. is a potentially toxic compound.
CAS No. 592-27-8
Molecular Formula C8H18
CH3CH(CH3)CH2(CH2)3CH3
C8H18
Molecular Weight 114.23 g/mol
IUPAC Name 2-methylheptane
Standard InChI InChI=1S/C8H18/c1-4-5-6-7-8(2)3/h8H,4-7H2,1-3H3
Standard InChI Key JVSWJIKNEAIKJW-UHFFFAOYSA-N
SMILES CCCCCC(C)C
Canonical SMILES CCCCCC(C)C
Boiling Point 117.6 °C
116 °C
Flash Point 4.4 °C
Melting Point -108.9 °C
-109 °C

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